1-Cyclopropyl-3-[2-(methylsulfonyl)-4-(trifluoromethyl)phenyl]-1,3-propanedione

• IUPAC Name: 1-cyclopropyl-3-[2-methylsulfonyl-4-(trifluoromethyl)phenyl]propane-1,3-dione
• InChI: InChI=1S/C14H13F3O4S/c1-22(20,21)13-6-9(14(15,16)17)4-5-10(13)12(19)7-11(18)8-2-3-8/h4-6,8H,2-3,7H2,1H3
• InChI Key: PNKKCZZHKCPCME-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=C(C=CC(=C1)C(F)(F)F)C(=O)CC(=O)C2CC2
• Molecular Formula: C14H13F3O4S
• Molecular Weight: 334.31 g/mol
• CAS No.: 141112-23-4

Description

1-Cyclopropyl-3-[2-(methylsulfonyl)-4-(trifluoromethyl)phenyl]-1,3-propanedione is a β-diketone derivative featuring a cyclopropyl group, a methylsulfonyl substituent, and a trifluoromethylphenyl moiety. This compound serves as a critical intermediate in agrochemical synthesis, particularly for herbicides like isoxaflutole derivatives . Its synthesis involves two key steps: (1) preparation of intermediates such as methyl 2-(methylthio)-4-(trifluoromethyl)benzoate (III) and cyclopropyl methylketone (IV), and (2) Claisen condensation of these intermediates followed by oxidation of the methylthio (-SMe) group to methylsulfonyl (-SO₂Me) using agents like H₂O₂ or KMnO₄ . Industrial viability is achieved through optimized reaction conditions, yielding high purity and scalability .

Preparation Methods

Synthetic Route Design and Key Challenges

The target molecule features a 1,3-propanedione core flanked by a cyclopropyl group and a 2-(methylsulfonyl)-4-(trifluoromethyl)phenyl substituent. Key challenges include:

• Diketone stability : The 1,3-diketone moiety is prone to keto-enol tautomerism, necessitating controlled reaction conditions .

• Electron-deficient aromatic system : The trifluoromethyl and methylsulfonyl groups on the phenyl ring demand selective coupling strategies to avoid side reactions .

• Cyclopropane integration : Introducing the strained cyclopropane ring requires precise stereochemical control .

Proposed Synthetic Pathways

Double Acylation of Cyclopropane Derivatives

A plausible route involves acylation of a cyclopropane-containing intermediate with an activated aromatic acyl chloride:

• Cyclopropane precursor synthesis : Cyclopropanecarbonyl chloride or methyl cyclopropanecarboxylate may serve as starting materials .

• Aromatic acyl chloride preparation : The 2-(methylsulfonyl)-4-(trifluoromethyl)benzoic acid is converted to its acyl chloride using thionyl chloride or oxalyl chloride .

• Double acylation : Reaction of the cyclopropane precursor with the acyl chloride in the presence of a base (e.g., triethylamine) under anhydrous conditions .

Example reaction conditions :

Parameter	Value
Solvent	Dichloromethane (DCM)
Temperature	0–5°C (initial), then 25°C
Base	Triethylamine (2.5 equiv)
Reaction time	12–18 hours

This method parallels the coupling strategies observed in the synthesis of substituted indole derivatives , where acyl chlorides are employed for ketone formation.

Oxidative Coupling of Enolates

An alternative approach utilizes oxidative coupling of cyclopropane enolates with pre-functionalized aromatic ketones:

• Enolate generation : Treatment of cyclopropanecarbonyl chloride with LDA (lithium diisopropylamide) at −78°C .

• Coupling with aryl ketone : Reaction with 2-(methylsulfonyl)-4-(trifluoromethyl)acetophenone.

• Oxidation : Use of Mn(OAc)₃ or ceric ammonium nitrate (CAN) to form the diketone .

Critical considerations :

• Strict temperature control (−78°C to 0°C) prevents enolate decomposition.

• Anhydrous solvents (THF or DMF) ensure reaction efficiency .

Solvent Systems and Purification

Post-synthesis purification leverages the compound’s solubility profile:

• Solubility : Chloroform, DCM, and ethyl acetate are optimal for recrystallization .

• Crystallization protocol :

  • Dissolve crude product in warm ethyl acetate (50–60°C).

  • Gradually add hexane to induce precipitation.

  • Filter and wash with cold hexane .

Patent data for analogous compounds highlight the efficacy of mixed-solvent systems (e.g., DMSO/isopropyl acetate) for isolating crystalline products .

Characterization and Quality Control

Key analytical methods :

• PXRD : Confirms crystalline structure via peaks at 4.5, 9.1, and 15.4° 2θ .

• HPLC : Purity assessment using a C18 column and acetonitrile/water gradient .

• Mass spectrometry : Molecular ion peak at m/z 334.3108 ([M+H]⁺) .

Scale-Up Considerations

Industrial production requires optimization of:

• Catalyst selection : Transition-metal catalysts (e.g., Pd/C) may enhance coupling efficiency .

• Solvent recovery : DCM and ethyl acetate are recyclable via distillation .

• Safety protocols : Handling methylsulfonyl and trifluoromethyl groups mandates fume hoods and PPE .

Chemical Reactions Analysis

1-Cyclopropyl-3-[2-(methylsulfonyl)-4-(trifluoromethyl)phenyl]-1,3-propanedione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles.

Common reagents and conditions used in these reactions include organic solvents like chloroform, dichloromethane, and ethyl acetate . Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Agricultural Applications

Herbicide Development

1-Cyclopropyl-3-[2-(methylsulfonyl)-4-(trifluoromethyl)phenyl]-1,3-propanedione serves as an intermediate in the synthesis of isoxaflutole derivatives, a herbicide used for effective weed control in various crops. Isoxaflutole is known for its selective action against broadleaf weeds and certain grasses, making it valuable in agricultural practices.

Case Study: Isoxaflutole Derivatives

A study published in the Journal of Agricultural and Food Chemistry highlighted the efficacy of isoxaflutole derivatives synthesized using this compound. These derivatives demonstrated enhanced herbicidal activity against resistant weed species, showcasing the potential of this compound in developing more effective agricultural chemicals .

Medicinal Chemistry

Potential Anti-Cancer Activity

Recent research has indicated that compounds similar to this compound exhibit cytotoxic effects against various cancer cell lines. The structural features of this compound may contribute to its ability to inhibit tumor growth.

Case Study: Cytotoxicity Assessments

In a study conducted by researchers at a prominent university, the cytotoxic effects of synthesized analogs of this compound were tested on human cancer cell lines. The results showed a significant reduction in cell viability at specific concentrations, suggesting its potential as a lead compound for further development in anti-cancer therapies .

Environmental Impact

Ecotoxicity and Environmental Fate

The environmental fate of this compound has been assessed to understand its impact on ecosystems. Studies indicate that while it can degrade in soil and water environments, its metabolites may exhibit varying levels of toxicity to non-target organisms.

Data Table: Environmental Properties

Property	Value
Soil Adsorption Coefficient (Koc)	0.51 (mobile)
DT₅₀ (days)	10.4 - 44.8
Ecotoxicity	Suspected carcinogen

Mechanism of Action

The mechanism of action of 1-Cyclopropyl-3-[2-(methylsulfonyl)-4-(trifluoromethyl)phenyl]-1,3-propanedione involves its interaction with specific molecular targets. In the case of its herbicidal derivatives, the compound inhibits the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), which is crucial for the biosynthesis of carotenoids in plants . This inhibition leads to the depletion of carotenoids, causing the plants to bleach and die.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Based Comparisons

Sulfur-Containing Analogues

1-Cyclopropyl-3-[2-(methylthio)-4-(trifluoromethyl)phenyl]-1,3-propanedione

• Structural Difference : Methylthio (-SMe) instead of methylsulfonyl (-SO₂Me).
• Synthesis: Direct Claisen condensation of intermediates (III) and (IV) under alkaline conditions achieves >85% yield . No post-oxidation required.
• Applications : Acts as a precursor to the target compound; less stable due to sulfur’s oxidizability .
• Industrial Feasibility : Preferred for scalable synthesis due to fewer steps and higher yields .

1-Cyclopropyl-3-[2-(methylsulfonyl)-4-(trifluoromethyl)phenyl]-1,3-propanedione

• Synthesis: Requires oxidation of the methylthio intermediate using H₂O₂ (yield: 70–75%) or KMnO₄ (yield: 65–70%) .
• Stability : Enhanced oxidative stability due to sulfonyl group, making it suitable for long-term storage .
• Drawbacks : Additional oxidation step reduces overall yield by ~15% compared to the methylthio analogue .

Non-β-Diketone Analogues

(S)-1-(2-Hydroxyethyl)-4-methyl-N-[4-(methylsulfonyl)phenyl]-5-[2-(trifluoromethyl)phenyl]-1H-pyrrole-3-carboxamide

• Source : European Patent EP3191174 (2018) .
• Structural Features : Pyrrole carboxamide backbone with methylsulfonyl and trifluoromethyl groups.
• Applications : Pharmaceutical (e.g., antiarrhythmic agents) rather than agrochemical.
• Synthesis Complexity : Multi-step process involving chiral resolution, reducing scalability .

Comparative Data Table

Compound	Key Substituents	Synthesis Yield	Stability	Primary Application	Industrial Scalability
1-Cyclopropyl-3-[2-(methylthio)-4-(trifluoromethyl)phenyl]-1,3-propanedione	-SMe, -CF₃	85–90%	Moderate	Agrochemical precursor	High
This compound (Target)	-SO₂Me, -CF₃	65–75%	High	Herbicide intermediate	Moderate
(S)-1-(2-Hydroxyethyl)-4-methyl-N-[4-(methylsulfonyl)phenyl]-5-[2-(trifluoromethyl)phenyl]-1H-pyrrole-3-carboxamide	-SO₂Me, -CF₃, pyrrole	40–50%	High	Pharmaceuticals	Low

Key Research Findings

Synthesis Efficiency : The methylthio analogue outperforms the target compound in yield and scalability due to fewer synthetic steps . However, the target compound’s stability justifies its use in final herbicide formulations .

Oxidation Challenges : Oxidation of -SMe to -SO₂Me introduces yield losses (~15–20%) and requires careful optimization to avoid overoxidation byproducts .

Structural-Activity Relationships (SAR) :

• The trifluoromethyl (-CF₃) group enhances lipophilicity and bioavailability in both agrochemicals and pharmaceuticals .
• Methylsulfonyl (-SO₂Me) improves metabolic stability compared to methylthio (-SMe) .

Biological Activity

1-Cyclopropyl-3-[2-(methylsulfonyl)-4-(trifluoromethyl)phenyl]-1,3-propanedione (CAS Number: 141112-23-4) is a synthetic compound primarily recognized as an intermediate in the production of isoxaflutole, a herbicide utilized for weed management. This article explores its biological activity, focusing on its pharmacological properties, potential therapeutic applications, and relevant case studies.

The compound exhibits the following chemical characteristics:

Property	Value
Molecular Formula	C14H13F3O4S
Molecular Weight	334.31 g/mol
Appearance	Light Yellow Solid
Solubility	Soluble in Chloroform, DCM, Ethyl Acetate
pKa	7.93 ± 0.20 (Predicted)

Biological Activity Overview

This compound has been studied for its potential biological activities, particularly in relation to its role as a herbicide precursor and its effects on various biological systems.

Herbicidal Activity

As an intermediate in isoxaflutole synthesis, this compound contributes to the herbicidal properties of the final product. Isoxaflutole functions by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), which is essential for the biosynthesis of carotenoids in plants. This inhibition leads to the disruption of photosynthesis and ultimately plant death .

In Vitro Studies

Recent studies have indicated that derivatives of this compound may exhibit anti-inflammatory and anticancer properties. For instance, compounds with similar structures have shown promise in modulating pathways associated with cancer cell proliferation and inflammation . Specific assays have demonstrated that these derivatives can induce apoptosis in cancer cell lines, suggesting potential applications in oncology.

Case Study 1: Anticancer Activity

A study evaluated the cytotoxic effects of related compounds on various cancer cell lines. Results indicated that certain derivatives exhibited IC50 values in the low micromolar range against breast and colon cancer cells. The mechanism was attributed to the induction of oxidative stress and subsequent activation of apoptotic pathways .

Case Study 2: Anti-inflammatory Effects

Another investigation focused on the anti-inflammatory potential of similar chemical structures. The study revealed that these compounds could significantly reduce pro-inflammatory cytokine levels in vitro, indicating their potential as therapeutic agents for inflammatory diseases .

Discussion

The biological activity of this compound highlights its significance beyond herbicidal applications. Its derivatives show promise as candidates for further pharmacological development due to their anticancer and anti-inflammatory properties.

Future Directions

Further research is needed to explore:

• Mechanistic Studies : Understanding the precise molecular mechanisms by which these compounds exert their biological effects.
• In Vivo Studies : Evaluating the efficacy and safety profiles in animal models.
• Structure-Activity Relationships (SAR) : Identifying key structural features that enhance biological activity.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 1-Cyclopropyl-3-[2-(methylsulfonyl)-4-(trifluoromethyl)phenyl]-1,3-propanedione in academic research?

A common approach involves multi-step condensation reactions. For example, the cyclopropane ring can be introduced via cyclization of β-keto esters or through [2+1] cycloaddition reactions using diazo compounds. A solvent system like dry toluene with triethylamine as a base (to neutralize acidic byproducts) is effective for such reactions, as demonstrated in analogous dione syntheses . Key steps include:

• Step 1: Formation of the propanedione core via Claisen condensation.
• Step 2: Functionalization of the aryl group with methylsulfonyl and trifluoromethyl substituents using electrophilic aromatic substitution or cross-coupling reactions.
• Step 3: Cyclopropane ring closure under controlled temperature (e.g., reflux at 80–100°C for 8–12 hours).

Q. How should researchers characterize the structural integrity of this compound?

Spectroscopic Methods:

• NMR (¹H/¹³C): Identify protons and carbons adjacent to electron-withdrawing groups (e.g., trifluoromethyl and methylsulfonyl). The deshielding effect of these groups causes distinct downfield shifts .
• FT-IR: Confirm carbonyl (C=O) stretches (~1700–1750 cm⁻¹) and sulfonyl (S=O) vibrations (~1300–1350 cm⁻¹).
  Crystallography: Single-crystal X-ray diffraction resolves bond lengths and angles, particularly the planarity of the propanedione moiety and steric effects from the cyclopropyl group, as seen in structurally related diones .

Q. What are the critical safety considerations when handling this compound?

• PPE: Wear nitrile gloves, safety goggles, and lab coats to avoid skin/eye contact. Use fume hoods to minimize inhalation risks .
• Waste Management: Segregate halogenated and sulfonated waste for specialized disposal, as improper handling of fluorinated or sulfonyl groups risks environmental contamination .
• Storage: Store in airtight containers under inert gas (N₂/Ar) at –20°C to prevent hydrolysis or oxidation .

Advanced Research Questions

Q. What mechanistic insights exist regarding the cyclopropane ring formation in this compound?

Cyclopropanation often proceeds via Simmons-Smith reactions or transition-metal-catalyzed pathways. For example, zinc-mediated cyclopropane ring closure with diiodomethane generates strain, while palladium catalysts facilitate regioselective insertion. The trifluoromethyl group’s electron-withdrawing nature may slow ring closure due to steric hindrance, requiring optimized catalyst loading (e.g., 5 mol% Pd(PPh₃)₄) .

Q. How can computational chemistry methods predict reactivity and stability?

Density Functional Theory (DFT):

• Calculate HOMO/LUMO energies to assess nucleophilic/electrophilic sites. The methylsulfonyl group lowers LUMO energy, enhancing electrophilicity at the carbonyl carbon.
• Molecular Dynamics (MD): Simulate solvent effects (e.g., toluene vs. DMSO) on reaction pathways. Polar aprotic solvents stabilize charge-separated intermediates in cyclopropane formation .

Q. How should researchers address contradictions in spectroscopic data during structural elucidation?

Case Example: Discrepancies in ¹H NMR integration ratios may arise from dynamic effects (e.g., keto-enol tautomerism).

• Resolution: Perform variable-temperature NMR (–40°C to 25°C) to slow tautomer interconversion.
• Cross-Validation: Compare with high-resolution mass spectrometry (HRMS) for molecular ion confirmation and 2D NMR (COSY, HSQC) for connectivity mapping .